molecular formula C5H12ClNS B3387150 2-Methyltetrahydro-2H-1,3-thiazine hydrochloride CAS No. 79128-35-1

2-Methyltetrahydro-2H-1,3-thiazine hydrochloride

Cat. No.: B3387150
CAS No.: 79128-35-1
M. Wt: 153.67 g/mol
InChI Key: XLUVXAPRRXYJSZ-UHFFFAOYSA-N
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Description

2-Methyltetrahydro-2H-1,3-thiazine hydrochloride is a derivative of thiazine, a group of heterocyclic organic compounds . Thiazines are largely unexplored for their pharmacological activities but have shown promising results in the treatment of various diseases. They act as antibacterial, antifungal, antitumor, antimalarial, antineoplastic, antiviral, anti-inflammatory, analgesic, and anticancer agents .


Synthesis Analysis

Thiazine derivatives can be synthesized through various methods. One such method involves the use of green synthesis methods . For instance, Yadav et al. developed a method for the synthesis of 1,3-thiazine analogues from 2-methyl-2-phenyl-1,3-oxathiolan-5-one under solvent-free conditions .

Future Directions

Thiazine derivatives, including 2-Methyltetrahydro-2H-1,3-thiazine hydrochloride, represent an interesting class of heterocyclic medicinal compounds worthy of further exploration . They have shown promising results in the treatment of various diseases and could potentially be part of new drugs . Future research could focus on exploring their pharmacological activities and developing new synthesis methods.

Properties

IUPAC Name

2-methyl-1,3-thiazinane;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H11NS.ClH/c1-5-6-3-2-4-7-5;/h5-6H,2-4H2,1H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XLUVXAPRRXYJSZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1NCCCS1.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H12ClNS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID901000278
Record name 2-Methyl-1,3-thiazinane--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901000278
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

153.67 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

79128-35-1
Record name 2H-1,3-Thiazine, tetrahydro-2-methyl-, hydrochloride
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0079128351
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2-Methyl-1,3-thiazinane--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901000278
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-Methyltetrahydro-2H-1,3-thiazine hydrochloride
Reactant of Route 2
2-Methyltetrahydro-2H-1,3-thiazine hydrochloride
Reactant of Route 3
2-Methyltetrahydro-2H-1,3-thiazine hydrochloride
Reactant of Route 4
2-Methyltetrahydro-2H-1,3-thiazine hydrochloride
Reactant of Route 5
2-Methyltetrahydro-2H-1,3-thiazine hydrochloride
Reactant of Route 6
2-Methyltetrahydro-2H-1,3-thiazine hydrochloride

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